![molecular formula C12H11Cl2N3O2 B1598466 ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate CAS No. 103058-78-2](/img/structure/B1598466.png)
ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate
Overview
Description
This compound is likely to be a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. The 1,2,4-triazole core is a planar, aromatic, and polar structure, which can participate in various chemical reactions . The presence of the dichlorophenyl group suggests that this compound may have properties similar to other dichlorophenyl-containing compounds, such as certain pesticides or pharmaceuticals .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, it might involve the reaction of an appropriate 1,2,4-triazole with a dichlorophenyl-containing compound in the presence of a suitable catalyst .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring attached to a dichlorophenyl group and an ethyl ester group. The dichlorophenyl group is likely to contribute to the overall polarity and reactivity of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the 1,2,4-triazole ring and the dichlorophenyl group. The compound could potentially undergo reactions at these sites, depending on the conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule .Scientific Research Applications
Corrosion Inhibition
Ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate has been studied for its corrosion inhibition properties, particularly on aluminum alloys in acidic environments. Raviprabha and Bhat (2021) explored its efficacy in protecting AA6061 aluminum alloy in hydrochloric acid, discovering that its inhibition efficiency increases with concentration and temperature. Through weight loss, potentiodynamic polarization, and electrochemical impedance spectroscopy methods, it was found that the compound acts as a mixed-type inhibitor. Langmuir isotherm analysis suggested that adsorption on the aluminum surface could be through physical and chemical interactions, with chemisorption indicated by increased activation energy. This was further supported by scanning electron microscopy, which showed the surface morphology of the alloy in the presence and absence of the inhibitor, highlighting its protective effect against corrosion (Raviprabha & Bhat, 2021).
Synthesis of Novel Compounds
The compound has also been used as a precursor in the synthesis of new chemical entities. Machado et al. (2011) described the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates from ethyl 4-methoxy-2-oxoalk[cycloalk]-3-enoates and 2,4-dichlorophenyl hydrazine hydrochloride under ultrasound irradiation. This method showcased high regioselectivity and yielded the final products in 71-92% yields. The significance of this methodology lies in its efficiency, reducing reaction times significantly to just 10-12 minutes, and the structures of the ethyl 1H-pyrazole-3-carboxylates were supported by crystallographic data (Machado et al., 2011).
Adsorption and Molecular Interaction Studies
Another application involves the study of adsorption properties and molecular interactions. Wang et al. (2007) investigated a copolymer, poly(acrylic acid-co-ethyl 1-(4-chlorophenyl)-5-acrylamino-1,2,3-triazol-4-carboxylate), examining the effects of metal ions and pH values on the conformational transition of copolymer chains in aqueous solutions. Their research demonstrated that the copolymer's fluorescence intensity and anisotropy varied with changes in metal ion concentrations and pH values, providing insights into the copolymer's responsive behavior in different chemical environments (Wang et al., 2007).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and indole derivatives, have been found to bind with high affinity to multiple receptors , indicating a potential for diverse biological activities.
Mode of Action
Based on the structural similarity to imidazole derivatives, it can be hypothesized that the compound might interact with its targets leading to changes at the molecular level .
Biochemical Pathways
Indole derivatives, which share some structural similarities, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.
Result of Action
Based on the wide range of biological activities associated with similar compounds, it can be hypothesized that the compound might have diverse effects at the molecular and cellular levels .
Action Environment
It is generally known that factors such as temperature, ph, and presence of other chemicals can influence the action and stability of chemical compounds .
Safety and Hazards
Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. Generally, handling of chemical substances should always be done with appropriate safety measures, including the use of personal protective equipment and working in a well-ventilated area .
Future Directions
Properties
IUPAC Name |
ethyl 1-(2,4-dichlorophenyl)-5-methyl-1,2,4-triazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11Cl2N3O2/c1-3-19-12(18)11-15-7(2)17(16-11)10-5-4-8(13)6-9(10)14/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUDVACRZWGPJNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=N1)C)C2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10391370 | |
Record name | Ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10391370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103058-78-2 | |
Record name | Ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=103058-78-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10391370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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